5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95%

• IUPAC Name: N-ethyl-3-[3-hydroxy-5-(trifluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C16H14F3NO3/c1-2-20-15(22)11-5-3-4-10(6-11)12-7-13(21)9-14(8-12)23-16(17,18)19/h3-9,21H,2H2,1H3,(H,20,22)
• InChI Key: WVUILYHQCVWSPK-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C16H14F3NO3
• DSSTOX Substance ID: DTXSID20686709
• Molecular Weight: 325.28 g/mol
• CAS RN: 1261984-62-6

Description

5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, also known as 5-EAP-3-TFMP, is a new type of organic compound that has been identified as a potential therapeutic agent. The compound has a wide range of potential applications, including applications in scientific research, drug development, and drug delivery.

Mechanism of Action

The mechanism of action of 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of enzymes and proteins involved in drug metabolism and drug transport. Additionally, 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95% has been shown to modulate the activity of various receptors, including G-protein coupled receptors, which may be involved in the mechanism of action of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95% have not yet been fully elucidated. However, the compound has been shown to modulate the activity of various enzymes and proteins involved in drug metabolism and drug transport. Additionally, 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95% has been shown to modulate the activity of various receptors, including G-protein coupled receptors, which may be involved in the mechanism of action of the compound.

Advantages and Limitations for Lab Experiments

The use of 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95% in laboratory experiments offers several advantages. The compound has a high purity of 95%, which makes it ideal for use in experiments. Additionally, the compound is relatively stable and has a low toxicity, which makes it safe for use in experiments. However, the compound does have some limitations. The compound is not water soluble, which can make it difficult to use in aqueous solutions. Additionally, the compound is not very soluble in organic solvents, which can limit its use in organic synthesis.

Future Directions

There are several potential future directions for the use of 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95%. The compound could be used to develop new therapeutic agents, as it has been shown to modulate the activity of various enzymes and proteins involved in drug metabolism and drug transport. Additionally, the compound could be used to develop new drug delivery systems, as it has been shown to modulate the activity of various receptors. Finally, the compound could be used to study the biochemical and physiological effects of various drugs, as it has been shown to modulate the activity of various enzymes and proteins.

Synthesis Methods

5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95% is synthesized through a two-step process. The first step involves the reaction of N-ethylaminocarbonyl phenol with 3-trifluoromethoxyphenol in the presence of an acid catalyst. This reaction produces the desired product, 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95%, in a yield of 95%. The second step involves the purification of the compound using silica gel column chromatography.

Scientific Research Applications

5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95% has been identified as a potential therapeutic agent due to its ability to modulate the activity of various enzymes and proteins. The compound has been used in a variety of scientific research studies, including studies on the effects of various drugs, the mechanism of action of various drugs, and the biochemical and physiological effects of various drugs. Additionally, 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-trifluoromethoxyphenol, 95% has been used in the development of new drug delivery systems.